Cas no 1286728-23-1 (1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine)

• Product Name: 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine
• CAS No: 1286728-23-1
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 6517856
• PubChem ID: 52905728
• Update Time: 2025-06-03

1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine
• 1-({6-[(3,4-dimethylphenyl)sulfonyl]pyridin-3-yl}carbonyl)-4-phenylpiperazine
• AKOS021689337
• (6-((3,4-dimethylphenyl)sulfonyl)pyridin-3-yl)(4-phenylpiperazin-1-yl)methanone
• F3407-4256
• 1-[6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl]-4-phenylpiperazine
• 1286728-23-1
• [6-(3,4-dimethylphenyl)sulfonylpyridin-3-yl]-(4-phenylpiperazin-1-yl)methanone

• Inchi： 1S/C24H25N3O3S/c1-18-8-10-22(16-19(18)2)31(29,30)23-11-9-20(17-25-23)24(28)27-14-12-26(13-15-27)21-6-4-3-5-7-21/h3-11,16-17H,12-15H2,1-2H3
• InChI Key： SIXYMJHHQIAOQC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(C1=CC=C(C=N1)C(N1CCN(C2C=CC=CC=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 435.16166284g/mol
• Monoisotopic Mass: 435.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79Ų

Additional information on 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine

Comprehensive Analysis of 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine (CAS No. 1286728-23-1)

The compound 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine (CAS No. 1286728-23-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a pyridine ring with a phenylpiperazine moiety and a 3,4-dimethylbenzenesulfonyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds has surged due to their versatility in drug discovery. The 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine stands out due to its balanced lipophilicity and electronic properties, which are critical for bioavailability and target binding affinity. These characteristics align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis typically involves multi-step reactions, including Suzuki coupling, sulfonylation, and amide bond formation. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity and structural integrity. Such details are crucial for researchers exploring its structure-activity relationship (SAR) or optimizing its pharmacokinetic profile.

Another hot topic is the compound's potential role in neuropharmacology. Given the phenylpiperazine scaffold's prevalence in CNS-targeting drugs, scientists are investigating whether CAS No. 1286728-23-1 could interact with serotonin or dopamine receptors. Preliminary studies suggest it may exhibit selective binding, though further in vivo validation is needed. This aligns with the growing interest in neurodegenerative disease treatments and mental health therapeutics.

From an industrial perspective, scalability and green chemistry considerations are critical. The 3,4-dimethylbenzenesulfonyl group introduces challenges in waste management, prompting researchers to explore catalytic methods and solvent-free reactions. Such innovations resonate with the global push for sustainable chemical processes, a key focus in ESG (Environmental, Social, and Governance) metrics for pharmaceutical companies.

In summary, 1-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carbonyl-4-phenylpiperazine represents a compelling case study at the intersection of medicinal chemistry and materials science. Its CAS No. 1286728-23-1 serves as a gateway to deeper explorations of sulfonamide-based drug design, while its structural complexity underscores the importance of computational modeling in modern research. As the scientific community continues to unravel its properties, this compound may well emerge as a cornerstone in next-generation therapeutics.